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Comparative Toxicity at a Glance

Toxicity Parameter
Ivermectin
(IVM)

Moxidectin
(MOX)

Toxicity Ratio
(IVM:MOX)

Test Organism

Antennal Response
(IC50 - Me3N) [1]

8.16 µg kg⁻¹ 48.40 µg kg⁻¹ ~6 times more

toxic

Scarabaeus
cicatricosus (adult)

Antennal Response
(IC50 - NH3) [1]

16.67 µg kg⁻¹ 98.74 µg kg⁻¹ ~6 times more

toxic

Scarabaeus
cicatricosus (adult)

Pre-Lethal Paralysis
(pLC50) [1]

0.45 µg g⁻¹ 2.70 µg g⁻¹ ~6 times more

toxic

Scarabaeus
cicatricosus (adult)

Metabolic Rate (IC50)
[2]

0.24 µg g⁻¹ Not tested - Ateuchetus
cicatricosus (adult)

Larval Mortality
(LC50) [1]

~5 times more

toxic [1]

(Reference

value)

~5 times more

toxic

Agrilinus constans
(larvae)
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The data in the summary table is derived from standardized ecotoxicological tests designed to measure both

sub-lethal (physiological) and pre-lethal (behavioral) effects.

Electroantennography (EAG) - Sub-lethal Effects

This protocol assesses the damage to the dung beetles' sensory nervous system by measuring the inhibition of

their antennal (olfactory) response [1].

Objective: To determine the sub-lethal toxicity of IVM and MOX by evaluating their impact on the
olfactory function of dung beetle antennae [1].

Test Organism: Adult individuals of a model dung beetle species (e.g., Scarabaeus cicatricosus) [1].
Dosing: Beetles are fed dung spiked with a range of known concentrations of IVM or MOX [1].

Procedure:
An antenna is excised from a treated beetle and mounted between two electrodes.

The antenna is exposed to controlled pulses of two specific odorants: trimethylamine (Me3N)
and ammonia (NH3).
The electrical response of the antenna to these olfactory stimuli is recorded and measured.

Data Analysis: The percentage inhibition of the antennal response is calculated for each

concentration. Data is fitted to log(inhibitor) vs. response models to interpolate the IC50 (the
concentration that inhibits 50% of the antennal response) and the LOEC (Lowest Observed Effect

Concentration) [1].

The workflow for this experimental method is as follows:
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Pre-Lethal Ataxia Test
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This protocol evaluates the neuro-muscular toxicity of the compounds by observing the onset of paralysis, a

pre-lethal symptom [1].

Objective: To determine the dose of IVM and MOX that causes irreversible ataxia (loss of muscle
coordination) and paralysis in adult dung beetles [1].

Test Organism: Adult dung beetles (e.g., Scarabaeus cicatricosus) [1].
Dosing: Beetles are fed dung spiked with known concentrations of IVM or MOX, and the actual

quantity of drug ingested is measured [1].
Procedure:

Treated beetles are observed daily for symptoms of neuro-muscular impairment.
Symptoms recorded include partial paralysis, ataxia (uncoordinated movement), and total
paralysis [1] [3].

Data Analysis: The time until ataxia appears is recorded. Data is fitted to inhibitor vs. response

models to interpolate the pLC50 (the ingested dose that causes paralysis in 50% of the test
individuals) [1].

Ecological and Practical Implications

The experimental data has significant real-world consequences for pasture ecosystems and livestock

management.

Mechanism of Action: Both drugs are macrocyclic lactones that act as agonists on glutamate-gated

and GABA-gated chloride channels in nerve and muscle cells of invertebrates. This leads to disrupted
neural transmission, inhibition of antennal response, ataxia, paralysis, and death [1] [4].

Ecosystem Impact: Dung beetles provide crucial ecosystem services, including dung removal, soil
aeration, parasite control, and nutrient cycling [5]. IVM use has been linked to long-term decreases
in dung beetle species richness and functionality in field settings, reducing the rate of dung
decomposition and leading to dung accumulation [3] [5].

Management Recommendations: Some researchers and advisory bodies suggest that moxidectin
serves as a less harmful alternative for parasite control where effective [3] [6]. Other strategies to

mitigate harm include:
Using targeted (selective) treatments rather than blanket dosing [6].

Poo-picking from pastures shortly after treatment [6].
Administering anthelmintics during colder months when dung beetles are less active [6].

Pathways and Workflow Overview
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The following diagram synthesizes the core logical relationships, from the drugs' biochemical action to their

ultimate ecological impact.

Macrocyclic Lactones (MLs)
Ivermectin & Moxidectin

Mode of Action:
Agonists of GluCl & GABA

chloride channels

Cellular Effect:
Increased membrane permeability

Disrupted neurotransmission

Organism-Level Symptoms

Sub-Lethal:
Antennal inhibition

(Loss of smell)

Pre-Lethal:
Ataxia & Paralysis Lethal: Death

Population & Ecosystem Impact:
Reduced diversity and function

Impaired dung removal
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The evidence strongly supports the conclusion that moxidectin is less toxic to dung beetles than ivermectin.

However, the choice of anthelmintic should be made within a broader integrated parasite management

framework, considering factors like efficacy against target parasites and local environmental conditions.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s536074?utm_src=pdf-custom-synthesis
https://www.nature.com/articles/s41598-018-33241-0?error=cookies_not_supported
https://pmc.ncbi.nlm.nih.gov/articles/PMC11865313/
https://www.news-medical.net/news/20181025/University-of-Alicante-study-Antiparasitic-Ivermectin-six-times-more-toxic-than-Moxidectin.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC6238710/
https://www.sciencedirect.com/science/article/abs/pii/S0167880921003388
https://www.westgatelabs.co.uk/info-zone/management-tips/targeted-parasite-control-to-take-care-of-dung-beetles/
https://www.smolecule.com/products/b536074#moxidectin-vs-ivermectin-toxicity-dung-beetles
https://www.smolecule.com/products/b536074#moxidectin-vs-ivermectin-toxicity-dung-beetles
https://www.smolecule.com/products/b536074#moxidectin-vs-ivermectin-toxicity-dung-beetles
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s536074?utm_src=pdf-bulk
https://www.smolecule.com/products/s536074?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s536074?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

